Cas no 2680841-48-7 (tert-butyl N-{6-bromo-1,3thiazolo5,4-bpyridin-2-yl}carbamate)

• Product Name: tert-butyl N-{6-bromo-1,3thiazolo5,4-bpyridin-2-yl}carbamate
• CAS No: 2680841-48-7
• MF: C₁₁H₁₂BrN₃O₂S
• MW: 330.200880050659
• CID: 5625584
• PubChem ID: 165928239
• Update Time: 2025-10-20

tert-butyl N-{6-bromo-1,3thiazolo5,4-bpyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-bromo-[1,3]thiazolo[5,4-b]pyridin-2-yl}carbamate
• EN300-28295547
• 2680841-48-7
• tert-butyl N-{6-bromo-1,3thiazolo5,4-bpyridin-2-yl}carbamate

• Inchi： 1S/C11H12BrN3O2S/c1-11(2,3)17-10(16)15-9-14-7-4-6(12)5-13-8(7)18-9/h4-5H,1-3H3,(H,14,15,16)
• InChI Key： NHZUQLLMKAKQRN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)N=C(NC(=O)OC(C)(C)C)S2

Computed Properties

• Exact Mass: 328.98336g/mol
• Monoisotopic Mass: 328.98336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-{6-bromo-1,3thiazolo5,4-bpyridin-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{6-bromo-1,3-thiazolo[5,4-b]pyridin-2-yl}carbamate (CAS No. 2680841-48-7)

In the rapidly evolving field of pharmaceutical and agrochemical research, tert-butyl N-{6-bromo-1,3-thiazolo[5,4-b]pyridin-2-yl}carbamate (CAS No. 2680841-48-7) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its thiazolo[5,4-b]pyridine core and tert-butyl carbamate moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly drawn to its structural versatility, which allows for modifications to enhance bioavailability or target specificity.

The compound's 6-bromo substitution further expands its utility in cross-coupling reactions, a topic frequently searched in synthetic chemistry forums. With the growing demand for small molecule inhibitors and kinase-targeting agents, this compound aligns with trending research areas such as cancer therapeutics and neurodegenerative disease studies. Its CAS No. 2680841-48-7 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in high-impact journals.

From a synthetic perspective, the tert-butyl N-protecting group in this molecule offers stability under acidic conditions—a feature highly valued in peptide synthesis and combinatorial chemistry. Recent publications highlight its role in constructing fused heterocycles, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. The thiazolo-pyridine scaffold itself is frequently associated with antimicrobial and antiviral properties, making it a recurring subject in infectious disease research.

Analytical challenges surrounding 2680841-48-7 often involve its characterization via NMR spectroscopy and HPLC purity analysis, common search terms among quality control specialists. The compound’s bromine atom also makes it suitable for X-ray crystallography studies, addressing another frequent query about structural elucidation techniques. Notably, its logP and solubility data—critical parameters in drug development—are actively discussed in pharmacokinetics forums.

In material science, the π-conjugated system of the thiazolo[5,4-b]pyridine ring has sparked interest for organic electronics applications. This aligns with the surge in searches for OLED materials and photovoltaic components. Environmental scientists also explore derivatives of tert-butyl N-{6-bromo-1,3-thiazolo[5,4-b]pyridin-2-yl}carbamate for biodegradation studies, responding to the global emphasis on green chemistry.

Regulatory aspects of CAS 2680841-48-7 are another focal point, with researchers frequently investigating its REACH compliance and GHS classification. The compound’s safety profile is meticulously documented, addressing concerns raised in laboratory safety guidelines—a trending topic since the COVID-19 pandemic heightened awareness about chemical handling protocols.

Future directions for this compound may involve its integration into high-throughput screening libraries or as a building block for PROTACs (Proteolysis Targeting Chimeras), a revolutionary approach in targeted protein degradation. These applications resonate with current searches about next-generation therapeutics, ensuring this compound remains at the forefront of scientific discourse.